
molecular weight of Hexachloroethane-13C

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

An In-depth Technical Guide to the Molecular Weight of Hexachloroethane-¹³C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Hexachloroethane-

¹³C, a stable isotope-labeled compound. The information herein is intended to support research

and development activities where precise molecular weight is a critical parameter.

Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For an isotopically labeled compound such as Hexachloroethane-¹³C, the specific isotopic

masses of the labeled atoms must be used for accurate calculation. The chemical formula for

Hexachloroethane is C₂Cl₆. In Hexachloroethane-¹³C, both carbon atoms are the ¹³C isotope.

The molecular weight is calculated as follows:

Molecular Weight = (2 × Atomic Mass of ¹³C) + (6 × Standard Atomic Weight of Cl) Molecular

Weight = (2 × 13.003355 u) + (6 × 35.453 u) Molecular Weight = 26.00671 u + 212.718 u

Molecular Weight = 238.72471 u

Data Presentation: Atomic and Molecular Weights
The following table summarizes the quantitative data used in the molecular weight calculation.
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Component Symbol
Standard
Atomic
Weight (u)

Isotopic
Mass (u)

Quantity
Total Mass
(u)

Carbon-13 ¹³C N/A
13.00335483

5[1]
2 26.006710

Chlorine Cl
35.453[2][3]

[4]
N/A 6 212.718

Hexachloroet

hane-¹³C
(¹³C)₂Cl₆ 238.72471

Note: The standard atomic weight for Chlorine is an average of its stable isotopes, primarily

³⁵Cl and ³⁷Cl[5][6]. For the purpose of this calculation, the standard atomic weight is used as

the specific chlorine isotope was not defined.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
The following is a detailed methodology for the experimental verification of the molecular

weight of Hexachloroethane-¹³C using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective
To experimentally determine the molecular weight of Hexachloroethane-¹³C and confirm its

isotopic enrichment.

Materials and Instrumentation
Sample: Hexachloroethane-¹³C, solid

Solvent: High-purity hexane or other suitable volatile organic solvent

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an

Electron Ionization (EI) source.

Sample Preparation
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Accurately weigh approximately 1 mg of Hexachloroethane-¹³C.

Dissolve the sample in 1 mL of high-purity hexane to create a 1 mg/mL stock solution.

Perform a serial dilution to obtain a final concentration of approximately 10 µg/mL for GC-MS

analysis.

GC-MS Analysis
Gas Chromatography Conditions:

Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Program:

Initial temperature: 50°C, hold for 1 minute.

Ramp: Increase temperature at 10°C/min to 200°C.

Hold: Hold at 200°C for 2 minutes.

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-300.

Data Analysis
Identify the peak corresponding to Hexachloroethane-¹³C in the total ion chromatogram

(TIC).
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Extract the mass spectrum for this peak.

Analyze the mass spectrum to identify the molecular ion peak ([M]⁺) and characteristic

fragment ions. The molecular ion peak for (¹³C)₂Cl₆ is expected to show a cluster of peaks

due to the isotopic distribution of chlorine. The most abundant peak in this cluster will

correspond to the molecule containing the most abundant chlorine isotope, ³⁵Cl.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for the molecular

weight determination of Hexachloroethane-¹³C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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